Cas no 1805193-30-9 (2-(Difluoromethyl)-3-fluoro-4-iodopyridine-6-acetonitrile)

• Product Name: 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-6-acetonitrile
• CAS No: 1805193-30-9
• MF: C₈H₄F₃IN₂
• MW: 312.030444145203
• CID: 4881602
• Update Time: 2025-07-23

2-(Difluoromethyl)-3-fluoro-4-iodopyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-6-acetonitrile

• Inchi： 1S/C8H4F3IN2/c9-6-5(12)3-4(1-2-13)14-7(6)8(10)11/h3,8H,1H2
• InChI Key： WEDIHCJFOAAMMA-UHFFFAOYSA-N
• SMILES： IC1C=C(CC#N)N=C(C(F)F)C=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Additional information on 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-6-acetonitrile

Professional Introduction to 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-6-acetonitrile (CAS No. 1805193-30-9)

2-(Difluoromethyl)-3-fluoro-4-iodopyridine-6-acetonitrile, with the CAS number 1805193-30-9, is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, which is renowned for its diverse biological activities and utility in drug development. The unique structural features of this molecule, particularly the presence of difluoromethyl, fluoro, and iodopyridine substituents, make it a valuable intermediate in synthetic chemistry and a promising candidate for various applications.

The difluoromethyl group is a key functional moiety that enhances the metabolic stability and lipophilicity of molecules, making them more suitable for oral administration. This property is particularly crucial in drug design, where optimizing pharmacokinetic profiles is essential for achieving therapeutic efficacy. Additionally, the fluoro substituent can influence the electronic properties of the molecule, affecting its binding affinity to biological targets. The combination of these elements in 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-6-acetonitrile contributes to its versatility and potential in medicinal chemistry.

The iodopyridine core of this compound is particularly interesting due to its reactivity and compatibility with various synthetic transformations. Iodine is a halogen that readily participates in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental in constructing complex molecular architectures. These reactions are widely used in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active agents. The presence of an iodine atom in 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-6-acetonitrile provides a convenient handle for further functionalization, enabling chemists to tailor the molecule for specific biological applications.

The acetonitrile group at the 6-position adds another layer of functionality to this compound. Acetonitrile is a common solvent and reagent in organic synthesis, known for its ability to participate in nucleophilic addition reactions. This feature makes 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-6-acetonitrile a useful building block for constructing more complex molecules through various chemical transformations.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. Pyridine derivatives have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The structural motifs present in 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-6-acetonitrile align well with these trends, making it a promising candidate for further exploration.

One of the most exciting areas of research involving this compound is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often targeted by therapeutic agents. The combination of the difluoromethyl, fluoro, and iodopyridine groups provides a scaffold that can be modified to interact effectively with kinase active sites. Recent studies have demonstrated that pyridine-based kinase inhibitors exhibit high selectivity and potency, making them attractive candidates for drug development.

The use of computational methods has also been instrumental in understanding the potential applications of 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-6-acetonitrile. Molecular modeling techniques have allowed researchers to predict how this compound might interact with biological targets at the atomic level. These predictions have guided experimental efforts and have led to the identification of novel lead compounds with improved pharmacological properties.

In addition to its role in drug development, this compound has shown promise in agrochemical applications. The unique structural features of pyridine derivatives make them effective intermediates for synthesizing pesticides and herbicides. The presence of electron-withdrawing groups such as the acetonitrile moiety enhances the bioactivity of these compounds against various pests and weeds.

The synthesis of 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-6-acetonitrile involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and palladium-mediated couplings, are often employed to construct the desired molecular framework efficiently.

The growing demand for high-quality intermediates in pharmaceutical research has highlighted the importance of reliable suppliers who can provide pure and consistent batches of compounds like 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-6-acetonitrile. Companies specializing in fine chemical synthesis have invested heavily in process optimization and quality control measures to meet the stringent requirements of academic and industrial researchers.

The future prospects for this compound are promising, with ongoing research exploring new synthetic routes and applications. As our understanding of biological systems continues to expand, so does the need for innovative chemical tools to study these systems at a molecular level. 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-6-acetonitrile stands out as a versatile building block that will likely play a significant role in future discoveries.